Cas no 942070-16-8 (5-Chlorothiophene-2,4-diboronic acid pinacol ester)

5-Chlorothiophene-2,4-diboronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its bifunctional boronic ester groups enable efficient polyfunctionalization of thiophene scaffolds, making it valuable in the synthesis of conjugated polymers, pharmaceuticals, and advanced materials. The chlorine substituent enhances reactivity for selective functionalization, while the pinacol ester groups improve stability and handling under ambient conditions. This compound is particularly useful in constructing complex heterocyclic systems with precise control over substitution patterns. Its compatibility with diverse reaction conditions and high yields in coupling reactions make it a preferred intermediate for researchers in organic and materials chemistry.
5-Chlorothiophene-2,4-diboronic acid pinacol ester structure
942070-16-8 structure
Product Name:5-Chlorothiophene-2,4-diboronic acid pinacol ester
CAS No:942070-16-8
MF:C16H27B2ClO4S
MW:372.523183107376
CID:3041028
Update Time:2026-04-28

5-Chlorothiophene-2,4-diboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienyl]dihydro-4,4,5,5-tetramethyl-
    • 2,2'-(5-CHLOROTHIOPHENE-2,4-DIYL)BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE);
    • 5-Chlorothiophene-2,4-diboronic acid pinacol ester

Computed Properties

  • Exact Mass: 370.13500

Experimental Properties

  • PSA: 65.16000
  • LogP: 2.99990

5-Chlorothiophene-2,4-diboronic acid pinacol ester Pricemore >>

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